2-(2-chlorophenoxy)-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}acetamide

• Molecular Formula: C19H18ClN3O5S
• Molecular Weight: 435.9 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C19H18ClN3O5S/c1-12-13(2)22-28-19(12)23-29(25,26)15-9-7-14(8-10-15)21-18(24)11-27-17-6-4-3-5-16(17)20/h3-10,23H,11H2,1-2H3,(H,21,24)
• InChI Key: MTVVFDQQPJXMHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3Cl

Description

This compound (hereafter referred to as Compound X) features a 2-chlorophenoxy group attached to an acetamide backbone, which is further linked to a phenyl ring substituted with a sulfamoyl group connected to a 3,4-dimethylisoxazole moiety. Its molecular formula is C20H19ClN3O5S, with a molecular weight of 448.90 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenoxy)-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}acetamide typically involves multiple steps. One common method includes the reaction of 2-chlorophenol with chloroacetic acid to form 2-(2-chlorophenoxy)acetic acid. This intermediate is then reacted with 4-aminobenzenesulfonamide and 3,4-dimethyl-1,2-oxazole-5-carboxylic acid under specific conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

2-(2-chlorophenoxy)-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the chlorophenoxy group, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous solution for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted phenoxy derivatives.

Scientific Research Applications

2-(2-chlorophenoxy)-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent due to its structural similarity to known bioactive compounds.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenoxy)-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer cell proliferation .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations in Key Regions

Compound X can be compared to analogs based on three key regions:

• Phenoxy substituents (2-chlorophenoxy vs. other aryloxy groups).
• Sulfamoyl-linked heterocycles (3,4-dimethylisoxazole vs. pyrimidine, thiazole, etc.).
• Acetamide side chains (variations in branching or substituents).

Table 1: Structural and Physicochemical Comparisons

Compound Name / ID	Key Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Biological Activity (e.g., Urease Inhibition IC50)	Source
Compound X	2-chlorophenoxy, 3,4-dimethylisoxazole	448.90	Not reported	Not reported
BH55137	4-methoxyphenoxy, 3,4-dimethylisoxazole	431.46	Not reported	Not reported
BH55139	4-isopropylphenoxy, 3,4-dimethylisoxazole	443.52	Not reported	Not reported
Compound 9 ()	5-methylisoxazole, dichlorophenyl	~450 (estimated)	165–167	Moderate urease inhibition
N(4)-Acetylsulfisoxazole	Acetylated sulfamoyl, 3,4-dimethylisoxazole	Similar to Compound X	Not reported	Antimicrobial (sulfonamide derivative)
2-{[4-Amino-5-phenyl-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide ()	Triazole, dichlorophenyl	422.29	Not reported	Antifungal/antimicrobial potential

Key Research Findings

Urease Inhibition: Compounds with dichlorophenyl or triazole-thioether groups () outperform simpler phenoxy analogs, likely due to stronger halogen bonding or sulfur-mediated interactions .

Metabolic Stability : The 3,4-dimethylisoxazole moiety in Compound X and BH55137–BH55140 resists oxidative metabolism better than pyrimidine-based analogs () .

Solubility vs. Permeability: Methoxy or isopropylphenoxy groups (BH55137, BH55139) improve aqueous solubility but reduce blood-brain barrier penetration compared to halogenated derivatives .

Biological Activity

The compound 2-(2-chlorophenoxy)-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}acetamide is a synthetic derivative of sulfonamide and oxazole, which has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound can be represented as follows:

• Chemical Formula : C$_{17}$H$_{18}$ClN$_{3}$O$_{3}$S
• Molecular Weight : 367.85 g/mol
• IUPAC Name : 2-(2-chlorophenoxy)-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}acetamide

The compound features a chlorophenoxy group and a sulfamoyl moiety attached to an acetamide backbone, which may contribute to its biological activity.

The biological activity of this compound is primarily attributed to its ability to inhibit specific enzymes and interfere with cellular processes. Key mechanisms include:

• Enzyme Inhibition : The sulfamoyl group is known to inhibit dihydropteroate synthase (DHPS), an enzyme critical in bacterial folate synthesis, thereby exhibiting antibacterial properties.
• Antiproliferative Effects : Studies suggest that the oxazole ring may interact with DNA or RNA synthesis pathways, potentially leading to antiproliferative effects against cancer cells.

Pharmacological Effects

Research indicates several pharmacological activities associated with this compound:

• Antibacterial Activity : The compound has demonstrated significant antibacterial effects against various strains of bacteria, particularly those resistant to conventional antibiotics.
• Anticancer Properties : Preliminary studies have shown that it may induce apoptosis in cancer cell lines, making it a candidate for further research in oncology.
• Anti-inflammatory Effects : The compound may also exhibit anti-inflammatory properties, potentially useful in treating conditions characterized by inflammation.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antibacterial	Effective against E. coli and S. aureus
Anticancer	Induces apoptosis in breast cancer cells
Anti-inflammatory	Reduces cytokine levels in vitro

Case Study 1: Antibacterial Activity

A study published in PMC explored the antibacterial properties of related sulfonamide compounds. The results indicated that derivatives similar to 2-(2-chlorophenoxy)-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}acetamide exhibited significant inhibition against multi-drug resistant bacterial strains (e.g., MRSA) through enzyme inhibition pathways .

Case Study 2: Anticancer Potential

Research conducted on the anticancer effects revealed that the compound effectively reduced cell viability in MCF-7 breast cancer cells by inducing apoptosis via mitochondrial pathways. This was supported by assays showing increased caspase activity and DNA fragmentation .